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Compound of Interest

Compound Name:
Ethyl 1-benzyl-4,5-

dioxopyrrolidine-3-carboxylate

Cat. No.: B1203113 Get Quote

CAS Number: 5336-50-5

This technical guide provides a comprehensive overview of Ethyl 1-benzyl-4,5-
dioxopyrrolidine-3-carboxylate, a potent and specific inhibitor of the enzyme aldose

reductase. This document is intended for researchers, scientists, and drug development

professionals interested in the chemical properties, synthesis, experimental applications, and

biological significance of this compound.

Chemical and Physical Properties
Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate is a pyrrolidine derivative with the

following key properties:
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Property Value Source

CAS Number 5336-50-5
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₁₄H₁₅NO₄ --INVALID-LINK--

Molecular Weight 261.27 g/mol --INVALID-LINK--

IUPAC Name
ethyl 1-benzyl-4,5-dioxo-

pyrrolidine-3-carboxylate
--INVALID-LINK--

Synonyms

1-Benzyl-4,5-dioxo-pyrrolidine-

3-carboxylic acid ethyl ester;

ethyl 4,5-dioxo-1-

benzylazolidine-3-carboxylate

--INVALID-LINK--

SMILES
CCOC(=O)C1CN(C(=O)C1=O)

CC2=CC=CC=C2
--INVALID-LINK--

InChI Key
FQMSSTZJKSWSMP-

UHFFFAOYSA-N
--INVALID-LINK--

Synthesis
While a detailed, step-by-step synthesis protocol for Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-
carboxylate is not readily available in the public domain, its use as a starting material in other

reactions provides insight into its reactivity. For instance, it serves as a precursor in the

synthesis of (E)-1-benzyl-4-benzylidenepyrrolidine-2,3-dione.[1] This reaction involves a

condensation reaction with benzaldehyde in an ethanol/HCl medium.[1]

Biological Activity and Mechanism of Action
The primary biological activity of Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate is the

potent and specific inhibition of aldose reductase. This enzyme is the first and rate-limiting step

in the polyol pathway of glucose metabolism.

The Polyol Pathway
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Under normal physiological conditions, the majority of cellular glucose is metabolized through

glycolysis. However, in hyperglycemic states, such as in diabetes mellitus, the excess glucose

is shunted into the polyol pathway. In this pathway, aldose reductase reduces glucose to

sorbitol, which is then oxidized to fructose by sorbitol dehydrogenase.[2][3][4]
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The accumulation of sorbitol within cells that do not depend on insulin for glucose uptake (e.g.,

retinal, renal, and nerve cells) leads to osmotic stress and subsequent cellular damage. This

process is a key contributor to the pathogenesis of diabetic complications such as retinopathy,

nephropathy, and neuropathy.[4]

By inhibiting aldose reductase, Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate prevents

the conversion of glucose to sorbitol, thereby mitigating the detrimental effects of the overactive

polyol pathway in hyperglycemic conditions.
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Experimental Protocols
In Vitro Aldose Reductase Inhibition Assay
This protocol outlines a generalized method for determining the inhibitory activity of Ethyl 1-
benzyl-4,5-dioxopyrrolidine-3-carboxylate against aldose reductase.[5][6][7]

1. Preparation of Aldose Reductase from Rat Lens:

Excise lenses from Wistar albino rats and homogenize them in an ice-cold phosphate buffer.

Centrifuge the homogenate at 10,000 x g for 20 minutes at 4°C.

The resulting supernatant contains the crude aldose reductase enzyme.[5]

Determine the protein concentration of the supernatant using a standard method like the

Bradford assay.

2. Assay Procedure:

The assay is performed by monitoring the decrease in absorbance at 340 nm, which

corresponds to the oxidation of NADPH by aldose reductase.

Reaction Mixture: In a quartz cuvette, prepare a reaction mixture containing:

Phosphate buffer (0.067 M, pH 6.2)

NADPH solution

Rat lens supernatant (enzyme source)

Test compound (Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate) dissolved in a

suitable solvent (e.g., DMSO) at various concentrations.

A control cuvette should be prepared without the test compound.

A blank cuvette should contain all components except the substrate.

Initiation of Reaction: Start the reaction by adding the substrate, DL-glyceraldehyde.
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Spectrophotometric Measurement: Immediately measure the decrease in absorbance at 340

nm over a period of 3-5 minutes at 30-second intervals.

Calculation of Inhibition: The percentage of inhibition is calculated using the following

formula: % Inhibition = [(ΔAbs_control - ΔAbs_sample) / ΔAbs_control] x 100

3. Data Analysis:

The IC₅₀ value, which is the concentration of the inhibitor required to reduce the enzyme

activity by 50%, can be determined by plotting the percentage of inhibition against the

logarithm of the inhibitor concentration.

Experimental Workflow for Aldose Reductase Inhibition
Assay
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Conclusion
Ethyl 1-benzyl-4,5-dioxopyrrolidine-3-carboxylate is a valuable research tool for studying

the polyol pathway and its role in diabetic complications. Its high potency and specificity as an

aldose reductase inhibitor make it a significant compound for further investigation in the

development of therapeutic agents targeting hyperglycemia-induced cellular damage. This

technical guide provides a foundational understanding of its properties and applications,

serving as a resource for scientists and researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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